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Compound of Interest

Compound Name: (S)-1-Boc-2-Methyl-[1,4]diazepane

Cat. No.: B569454

Technical Guide: (S)-1-Boc-2-Methyl-diazepane

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-1-Boc-2-Methyl-diazepane, also known as (S)-tert-butyl 3-methyl-1,4-diazepane-1-
carboxylate, is a chiral heterocyclic compound of significant interest in medicinal chemistry and
pharmaceutical development. Its structural motif, a diazepane ring, is a privileged scaffold
found in numerous biologically active molecules. The presence of the Boc (tert-
butyloxycarbonyl) protecting group on one of the nitrogen atoms allows for selective
functionalization at the other nitrogen, making it a valuable intermediate in the synthesis of
complex drug candidates. This document provides a comprehensive overview of the physical
and chemical properties, synthesis, and analysis of (S)-1-Boc-2-Methyl-diazepane.

Chemical and Physical Properties

(S)-1-Boc-2-Methyl-diazepane is typically a yellow, oily substance, although it can also be
found as an off-white to gray-brown crystalline powder or chunks.[1] Its properties are
summarized in the tables below.
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Identifier

Value

Chemical Name

(S)-tert-butyl 3-methyl-1,4-diazepane-1-

carboxylate

Common Name

(S)-1-Boc-2-Methyl-diazepane

(S)-Hexahydro-3-methyl-1H-1,4-diazepine-1-

Synonyms carboxylic acid tert-butyl ester, Hexahydro-2(S)-
methyl-4-(t-butoxycarboxyl)-1,4-diazepine
CAS Number 194032-32-1[2][3][4][5], 1035226-84-6[6][7][8]

Molecular Formula

C11H22N202[4][6]

Molecular Weight 214.31 g/mol [6]
SMILES CC1CNCCCN1C(=0)0oc(C)(C)C
InChl Key FPUHWSHGYILARO-UHFFFAOYSA-N

Physicochemical Properties

Property Value

Yellow oil[1] or off-white to gray-brown
Appearance .

crystalline powder/chunks[1]
Boiling Point 288 °C[3], 111 °C/ 1.5 mmHg[1]
Density 0.980 g/cm?3[3]
Melting Point 72-74 °C (lit)
Solubility Soluble in Chloroform, DMSO

Optical Rotation

[a]25/D +8.69° (c=1 in CHCl3)

pKa (Predicted)

10.42 £ 0.40

Experimental Protocols

Synthesis of (S)-1-Boc-2-Methyl-diazepane
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A common synthetic route to (S)-1-Boc-2-Methyl-diazepane involves the deprotection of a
nosyl-protected precursor followed by purification.[2]

Step 1: Deprotection of the Nosyl Group

e Reaction Setup: Dissolve tert-Butyl (S)-3-methyl-4-((2-nitrophenyl)sulfonyl)-1,4-diazepane-1-
carboxylate (2.60 kg, 6.51 mol) in acetonitrile (20 L).

o Addition of Base: Add potassium carbonate (1.79 kg, 13.0 mol) to the solution.

» Thiol Addition: Slowly add benzothiophenol (2.15 kg, 19.5 mol) to the mixture while
maintaining the internal temperature at or below 20 °C over a period of 6 hours.

e Reaction Monitoring: Stir the reaction mixture at 20 °C for 18 hours. Monitor the reaction
progress by thin-layer chromatography (TLC) to confirm the complete consumption of the
starting material.

o Workup:
o Filter the reaction mixture to remove insoluble materials.
o Concentrate the filtrate under reduced pressure.

o Dissolve the concentrated residue in ice water and adjust the pH to 3 with 2N hydrochloric
acid.

o Wash the aqueous layer with ethyl acetate.
o Basify the aqueous layer to pH 9 with potassium carbonate.
o Extract the product with ethyl acetate.

o Combine the organic layers, dry over magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product as a yellow oil.[2]

Yield: 1.20 kg (85.7% vyield) of the target product.[2]

Purification
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The crude (S)-1-Boc-2-Methyl-diazepane can be purified by standard techniques such as flash

chromatography.

Column Preparation: Prepare a silica gel column.

Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent and
load it onto the column.

Elution: Elute the column with a suitable solvent system, typically a gradient of ethyl acetate
in hexanes.

Fraction Collection and Analysis: Collect fractions and monitor the separation using TLC.

Solvent Removal: Combine the pure fractions and remove the solvent under reduced
pressure to obtain the purified product.

Analysis

The purity and identity of the synthesized compound can be confirmed by various analytical

methods.

Gas Chromatography (GC): To determine the chemical purity. A typical purity for the
synthesized product is reported to be 97.5%.[2]

Chiral High-Performance Liquid Chromatography (HPLC): To determine the optical purity
(enantiomeric excess). The optical purity has been reported to be 99.9% ee after conversion
to a methylsilyl chloride derivative.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure.

o 1H NMR (DMSO-ds, 100 °C): & 0.94 (d, J = 6.3 Hz, 3H), 1.40 (s, 9H), 1.53-1.63 (m, 1H),
1.69-1.78 (m, 1H), 2.42-2.49 (m, 1H), 2.60-2.68 (m, 1H), 2.70-2.79 (m, 1H), 2.97 (ddd, J =
14.0, 4.6, 4.6 Hz, 1H), 3.17 (ddd, J = 14.0, 7.7, 5.8 Hz, 1H), 3.54 (ddd, J = 14.0, 6.3, 5.8
Hz, 1H), 3.60 (dd, J = 14.0, 4.6 Hz, 1H).[2]

Other Spectroscopic Methods: While detailed data is not readily available in the provided
search results, techniques such as 13C NMR, Infrared (IR) Spectroscopy, and Mass
Spectrometry (MS) are routinely used to characterize such compounds.
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Experimental Workflows

The following diagrams illustrate the synthesis and purification workflow for (S)-1-Boc-2-Methyl-
diazepane.

Purification

ure (S)-1-Boc-2-Methyl-diazepane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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